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Abstract: This document provides detailed protocols and application notes for the quantitative

analysis of Kresoxim-methyl, a strobilurin fungicide, in various matrices using gas

chromatography (GC). Methodologies covering sample preparation, chromatographic

conditions, and detection are presented. The protocols emphasize techniques such as liquid-

liquid extraction (LLE), Solid-Phase Extraction (SPE), and QuEChERS (Quick, Easy, Cheap,

Effective, Rugged, and Safe), coupled with detection by Mass Spectrometry (MS), Nitrogen-

Phosphorus Detector (NPD), or Electron Capture Detector (ECD). Quantitative data from

multiple studies are summarized for comparative purposes, and workflows are visualized to aid

in experimental design and execution.

Introduction
Kresoxim-methyl is a broad-spectrum strobilurin fungicide used to control various fungal

diseases on crops like cucumbers, grapes, and apples.[1][2] Its widespread use necessitates

sensitive and reliable analytical methods to monitor its residue levels in environmental and food

samples to ensure consumer safety and regulatory compliance. Gas chromatography is a

powerful and widely used technique for this purpose, offering high resolution and sensitivity,

especially when coupled with selective detectors like MS, NPD, or ECD.[3] This application

note details validated GC-based methods for the robust analysis of Kresoxim-methyl.
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Principle of Methods
The analysis of Kresoxim-methyl by GC involves three primary stages:

Extraction: The analyte is first extracted from the sample matrix (e.g., soil, cucumber, fruit)

using an appropriate organic solvent, such as acetone or acetonitrile.[1][2][4] The

QuEChERS method is particularly effective for this step in food matrices.[5][6]

Cleanup: The crude extract is purified to remove co-extracted matrix components that could

interfere with the analysis. This is commonly achieved using liquid-liquid partitioning or solid-

phase extraction (SPE) with cartridges like Florisil.[1][2][4]

GC Analysis: The purified and concentrated extract is injected into the gas chromatograph.

The volatile Kresoxim-methyl is separated from other components on a capillary column

and subsequently detected and quantified by a suitable detector.

Experimental Protocols
Protocol 1: LLE and GC-NPD Analysis in Cucumber and
Soil
This protocol is adapted from a method for determining Kresoxim-methyl residues in

cucumber and soil.[1][2][4]

A. Reagents and Materials

Solvents: Acetone, Toluene, n-Hexane (pesticide residue grade)

Salts: Anhydrous Sodium Sulfate

SPE: Florisil cartridges

Reference Standard: Kresoxim-methyl (99% purity)

Apparatus: Homogenizer, rotary evaporator, vortex mixer, centrifuge

B. Sample Preparation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b3119233?utm_src=pdf-body
https://www.tandfonline.com/doi/full/10.1080/03601230600616841
https://www.tandfonline.com/doi/pdf/10.1080/03601230600616841
https://pubmed.ncbi.nlm.nih.gov/16753961/
https://hpst.cz/sites/default/files/download/2024/07/gc-ms-ms-pesticide-residue-analysis-reference-guide-5994-7435en-agilent_0.pdf
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/an_65684_lc_ms_multi_pesticides_residue_analysis_an65684_en_2e4988f8f5/an-65684-lc-ms-multi-pesticides-residue-analysis-an65684-en.pdf
https://www.tandfonline.com/doi/full/10.1080/03601230600616841
https://www.tandfonline.com/doi/pdf/10.1080/03601230600616841
https://pubmed.ncbi.nlm.nih.gov/16753961/
https://www.benchchem.com/product/b3119233?utm_src=pdf-body
https://www.benchchem.com/product/b3119233?utm_src=pdf-body
https://www.tandfonline.com/doi/full/10.1080/03601230600616841
https://www.tandfonline.com/doi/pdf/10.1080/03601230600616841
https://pubmed.ncbi.nlm.nih.gov/16753961/
https://www.benchchem.com/product/b3119233?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3119233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Homogenization: Weigh 20 g of a homogenized cucumber sample into a flask. For soil, use a

20 g air-dried and sieved sample.

Extraction: Add 50 mL of acetone and homogenize for 3 minutes. Filter the extract through a

Büchner funnel. Repeat the extraction twice more.

Partitioning: Combine the filtrates and add 50 mL of saturated NaCl solution and 50 mL of n-

hexane. Shake vigorously.

Drying: Separate the n-hexane layer and dry it by passing it through anhydrous sodium

sulfate.

Concentration: Concentrate the extract to near dryness using a rotary evaporator at <40°C.

Cleanup (SPE): Re-dissolve the residue in 4 mL of toluene. Load the solution onto a pre-

conditioned Florisil cartridge. Elute the analyte and concentrate the eluate under a gentle

stream of nitrogen.

Reconstitution: Reconstitute the final residue in a known volume of acetone for GC analysis.

C. GC-NPD Conditions

Instrument: Gas Chromatograph with a Nitrogen-Phosphorus Detector (NPD).

Column: HP-5 capillary column (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

Injector: Splitless mode at 270°C.

Oven Program: 100°C for 1 min, ramp at 15°C/min to 280°C, hold for 2 min.[7]

Carrier Gas: Nitrogen at a flow rate of 2 mL/min.[7]

Detector: 300°C.

Protocol 2: QuEChERS and GC-MS/MS Analysis in Fruits
and Vegetables
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This protocol utilizes the widely adopted QuEChERS method for high-throughput analysis.[5][6]

[8]

A. Reagents and Materials

Solvents: Acetonitrile (ACN) with 1% acetic acid (pesticide residue grade).

QuEChERS Salts:

Extraction: 4 g anhydrous MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g disodium

hydrogen citrate sesquihydrate.

Dispersive SPE (d-SPE): 150 mg anhydrous MgSO₄, 50 mg Primary Secondary Amine

(PSA).

Reference Standard: Kresoxim-methyl (99% purity).

Apparatus: High-speed blender, centrifuge, vortex mixer.

B. Sample Preparation (QuEChERS)

Homogenization: Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

Extraction: Add 15 mL of 1% acetic acid in acetonitrile. Cap and shake vigorously for 1

minute.

Salting Out: Add the QuEChERS extraction salt packet. Immediately cap and shake

vigorously for 1 minute.

Centrifugation: Centrifuge at ≥4000 rpm for 5 minutes.

Cleanup (d-SPE): Transfer an aliquot of the upper acetonitrile layer to a d-SPE tube

containing MgSO₄ and PSA.

Final Centrifugation: Vortex for 30 seconds and centrifuge for 2 minutes.

Analysis: The supernatant is ready for direct injection into the GC-MS/MS system.
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C. GC-MS/MS Conditions

Instrument: Gas Chromatograph coupled to a Triple Quadrupole Mass Spectrometer.

Column: Agilent Intuvo HP-5ms Ultra Inert (15 m) or equivalent.[8]

Injector: Split/splitless injector.

Oven Program: Initial 80°C, ramp at 20°C/min to 170°C, then ramp at 20°C/min to 310°C

and hold for 3.5 minutes.[8]

Carrier Gas: Helium.

Ion Source: High-efficiency electron ionization (EI) source.

Analysis Mode: Dynamic Multiple Reaction Monitoring (dMRM).

MRM Transitions (Example): Quantifier ion: 206 -> 131; Qualifier ion: 206 -> 116.[8]

Data Presentation
The performance of various GC methods for Kresoxim-methyl analysis is summarized below.
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Matrix Method Detector
LOQ
(mg/kg)

LOD
(mg/kg)

Recovery
(%)

Referenc
e

Cucumber,

Soil

LLE, SPE

Cleanup
NPD 0.005 -

89.4 -

100.2
[1][2][4]

Fruits,

Vegetables
LLE MS 0.02 0.006 77.1 - 98.7 [3][9]

Green

Groceries
HS-SPME MS -

0.0028 -

0.0031
- [10]

Soil HS-SPME MS - 0.004 - [11]

Plum
LLE, SPE

Cleanup
ECD 0.05 0.015

74.3 -

101.4
[12]

Pear
LLE, SPE

Cleanup
ECD 0.02 0.006 85.6 - 97.9 [7]

LOD: Limit of Detection; LOQ: Limit of Quantification; LLE: Liquid-Liquid Extraction; SPE: Solid-

Phase Extraction; HS-SPME: Headspace Solid-Phase Microextraction.

Visualization of Workflows
General Analytical Workflow
The diagram below illustrates the universal workflow for the analysis of Kresoxim-methyl
residues.
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General Workflow for Kresoxim-methyl Analysis

Sample Preparation Instrumental Analysis Data Handling
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(e.g., Cucumber, Soil)
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Extract Cleanup
(SPE or d-SPE)

Concentration & 
Reconstitution GC Separation Detection

(MS, NPD, ECD)
Data Processing
& Quantification Reporting

Click to download full resolution via product page

Caption: High-level overview of Kresoxim-methyl residue analysis.

Detailed QuEChERS Protocol Workflow
This diagram provides a step-by-step visualization of the QuEChERS sample preparation

protocol.
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Detailed QuEChERS Protocol Workflow

Start:
10g Homogenized Sample

in 50mL Tube

Step 1: Add 15mL
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Step 2: Vortex
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Extraction Salts

Step 4: Vortex
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Step 5: Centrifuge
(≥4000 rpm, 5 min)

Step 6: Transfer Supernatant
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Step 7: Vortex
30 seconds

Step 8: Centrifuge
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End:
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Caption: Step-by-step visualization of the QuEChERS workflow.

Conclusion
Gas chromatography, particularly when combined with MS or MS/MS detectors, provides

excellent sensitivity and selectivity for the determination of Kresoxim-methyl residues. The

choice between traditional LLE/SPE and modern QuEChERS-based methods depends on the

laboratory's throughput requirements, available instrumentation, and the specific sample

matrix. The protocols and data presented here offer a robust foundation for developing and

validating methods for the analysis of this important fungicide.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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